5-amino-1-(4-amino-4H-1,2,4-triazol-3-yl)-1H-pyrazole-4-carbonitrile

• IUPAC Name: 5-amino-1-(4-amino-1,2,4-triazol-3-yl)pyrazole-4-carbonitrile
• InChI: InChI=1S/C6H6N8/c7-1-4-2-11-14(5(4)8)6-12-10-3-13(6)9/h2-3H,8-9H2
• InChI Key: FPPWEOPSCGLUQS-UHFFFAOYSA-N
• Canonical SMILES: C1=NN(C(=C1C#N)N)C2=NN=CN2N
• Molecular Formula: C6H6N8
• Molecular Weight: 190.17 g/mol

Description

5-amino-1-(4-amino-4H-1,2,4-triazol-3-yl)-1H-pyrazole-4-carbonitrile, also known as ATCC 96815, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-amino-1-(4-amino-4H-1,2,4-triazol-3-yl)-1H-pyrazole-4-carbonitrile is not fully understood. However, studies have suggested that it may exert its cytotoxic effects by inducing apoptosis in cancer cells. It has also been suggested that the compound may inhibit the activity of specific enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits cytotoxic activity against various cancer cell lines. It has also been found to be effective in inhibiting the corrosion of mild steel in acidic environments. However, further studies are needed to fully understand the biochemical and physiological effects of the compound.

Advantages and Limitations for Lab Experiments

One advantage of using 5-amino-1-(4-amino-4H-1,2,4-triazol-3-yl)-1H-pyrazole-4-carbonitrile in lab experiments is its high yield synthesis method, which makes it a cost-effective and efficient compound to produce. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its further development as a cancer therapy.

Future Directions

For research on 5-amino-1-(4-amino-4H-1,2,4-triazol-3-yl)-1H-pyrazole-4-carbonitrile include further investigation into its mechanism of action, as well as its potential applications in other scientific fields. Studies could also focus on developing derivatives of the compound with improved properties, such as increased cytotoxic activity or corrosion inhibition. Additionally, research could explore the potential use of the compound in combination with other therapies for cancer treatment.

Synthesis Methods

The synthesis of 5-amino-1-(4-amino-4H-1,2,4-triazol-3-yl)-1H-pyrazole-4-carbonitrile involves the reaction of 5-amino-1H-pyrazole-4-carbonitrile with 4-amino-4H-1,2,4-triazole-3-thiol under specific conditions. The reaction is carried out in the presence of a catalyst and under controlled temperature and pressure conditions. The yield of the synthesis method is reported to be high, making it a cost-effective and efficient method for producing this compound.

Scientific Research Applications

5-amino-1-(4-amino-4H-1,2,4-triazol-3-yl)-1H-pyrazole-4-carbonitrile has been studied for its potential applications in various scientific fields. In the field of medicinal chemistry, it has been investigated for its potential as an anti-tumor agent. Studies have shown that the compound exhibits cytotoxic activity against various cancer cell lines, making it a promising candidate for further development as a cancer therapy.
In addition, this compound has also been studied for its potential as a corrosion inhibitor. It has been found to be effective in inhibiting the corrosion of mild steel in acidic environments, making it a potential candidate for use in the oil and gas industry.